Cas no 753391-71-8 (4-(azepan-1-yl)butanoic Acid Hydrochloride)

• Product Name: 4-(azepan-1-yl)butanoic Acid Hydrochloride
• CAS No: 753391-71-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 561798
• Update Time: 2025-04-19

4-(azepan-1-yl)butanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azepan-1-yl)butanoic acid
• 1H-Azepine-1-butanoicacid, hexahydro-
• 4-Azepan-1-yl-butyric acid
• Azepan-1-ylbutanoic acid hydrochloride
• 4-(1-azepanyl)butanoic acid(SALTDATA: HCl)
• 4-azaperhydroepinylbutanoic acid
• 4-hexahydro-1H-azepin-1-ylbutanoic acid
• AC1O6ADM
• AC1Q75HM
• AG-H-00200
• Hexahydro-1H-azepine-1-butanoic acid
• 4-(azepan-1-yl)butanoic Acid Hydrochloride

• Inchi： 1S/C10H19NO2/c12-10(13)6-5-9-11-7-3-1-2-4-8-11/h1-9H2,(H,12,13)
• InChI Key： GFGARPFCEPBBDN-UHFFFAOYSA-N
• SMILES： OC(CCCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1

Experimental Properties

• Density: 1.026
• Boiling Point: 323.5°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.481
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes